Phenoxyformohydrazide

• IUPAC Name: phenyl N-aminocarbamate
• InChI: InChI=1S/C7H8N2O2/c8-9-7(10)11-6-4-2-1-3-5-6/h1-5H,8H2,(H,9,10)
• InChI Key: DNDTZRSLSJSECH-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)OC(=O)NN
• Molecular Formula: C7H8N2O2
• DSSTOX Substance ID: DTXSID10174620
• Molecular Weight: 152.15 g/mol
• CAS RN: 20605-43-0

Description

Phenoxyformohydrazide is a type of organic compound that is synthesized from phenol and formaldehyde. It is mainly used in the synthesis of pharmaceuticals and has a wide range of applications in the scientific research field. It is an important intermediate in the synthesis of many drugs and can be used in the synthesis of polymers and polyamides. The chemical structure of Phenoxyformohydrazide is C9H9NO2 and it is a colorless, crystalline solid.

Scientific Research Applications

• Biotransformation Applications : Phenolic compounds, including structures similar to Phenoxyformohydrazide, are involved in important biotransformation processes. For instance, studies have shown that phenol hydroxylase can transform compounds like benzene and toluene into catechols through successive hydroxylation, suggesting potential industrial applications in environmental remediation and synthesis of valuable chemicals (Ma et al., 2013).

• Antioxidant and Antiapoptotic Roles : Research has demonstrated that compounds similar to Phenoxyformohydrazide can play significant roles as antioxidants. For example, omeprazole and its analogs, which share structural similarities with Phenoxyformohydrazide, have been found to possess strong antioxidant and antiapoptotic properties, indicating potential applications in the prevention of oxidative damage and in pharmacology (Biswas et al., 2003).

• Enzymatic Applications in Phenol Biotransformation : Phenolic compounds are key in various biochemical processes. Studies on the kinetics of phenol biotransformation have provided insights into the role of enzymes in the breakdown of these compounds, suggesting their relevance in wastewater treatment and bioremediation strategies (Kumaran & Paruchuri, 1997).

• Biosensor Development : Tyrosinase-based biosensors using phenolic compounds have been developed for the detection of phenolic compounds and herbicides, indicating the potential of Phenoxyformohydrazide-related structures in environmental monitoring and agricultural applications (Védrine et al., 2003).

• Biotransformation for Value-Added Compounds : Phenolic acids, related to Phenoxyformohydrazide, can be biotransformed into high-value compounds for pharmaceutical, cosmetic, food, and polymer industries. This process involves various enzymatic reactions, suggesting the utility of these compounds in sustainable and environmentally friendly technologies (Tinikul et al., 2018).

• Potential in Lipid Metabolism and Obesity Management : Some phenolic compounds have been identified as potentially beneficial in managing lipid metabolism and obesity. Their antioxidative and anti-inflammatory properties suggest potential health benefits and therapeutic applications (Alam et al., 2016).

• Enhancement of Antioxidant Properties in Food and Cosmetic Industries : The biotransformation of green coffee, rich in phenolic compounds, has shown potential in enhancing antioxidant properties, suggesting applications in the food and cosmetic industries (Palmieri et al., 2018).

Synthesis routes and methods

Procedure details

To a solution of hydrazine (0.83 mL, 26 mmol) in ether was added phenyl chloroformate (0.92 mL, 7.4 mmol) at −20° C. The solution was stirred for 1 h, removed solid by filtration, and filtrate was concentrated to give phenyl hydrazinecarboxylate. To phenyl hydrazinecarboxylate was added compound 2b (1.2 g, 5.2 mmol), THF (20 mL), and DIPEA (1.5 mL) and the solution was stirred for 1 h. Partitioned reaction between sat. aq. NaHCO3 and CH2Cl2, dried (MgSO4), filtered, and concentrated to yield compound 81a (400 mg, 22%).